(5-Bromo-2-chloro-phenyl)-(2,3-difluoro-4-methoxy-phenyl)methanone

• Molecular Formula: C14H8BrClF2O2
• Molecular Weight: 361.56 g/mol
• IUPAC Name: (5-bromo-2-chlorophenyl)-(2,3-difluoro-4-methoxyphenyl)methanone
• InChI: InChI=1S/C14H8BrClF2O2/c1-20-11-5-3-8(12(17)13(11)18)14(19)9-6-7(15)2-4-10(9)16/h2-6H,1H3
• InChI Key: DRGQUQBMFMURFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)Cl)F)F

Description

(5-Bromo-2-chloro-phenyl)-(2,3-difluoro-4-methoxy-phenyl)methanone is a useful research compound. Its molecular formula is C14H8BrClF2O2 and its molecular weight is 361.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chlorobenzoyl chloride 21d (3.4 g, 13.4 mmol) and 1,2-difluoro-3-methoxybenzene 21b (2.4 g, 16.7 mmol) in dichloromethane (40 mL) was added anhydrous aluminium chloride (1.82 g, 13 mmol) at 0° C. The mixture was stirred at 0° C. for 16 hours. Then the reaction mixture was quenched with hydrochloric acid (4 mL, 2 M) and warmed up to room temperature. The mixture was extracted with dichloromethane (40 mL×4). The combined organic layers were dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated in vacuo to give the title compound 21e as yellow liquid (5.4 g, 96.4%). This material was not further purified.